Cas no 1415394-63-6 (3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)-)

• Product Name: 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)-
• CAS No: 1415394-63-6
• MF: C₂₄H₂₈N₂O₃
• MW: 392.490726470947
• CID: 5467166
• Update Time: 2025-07-25

3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)- Chemical and Physical Properties

Names and Identifiers

• Ketodoxapram, (R)-
• CQK98P3YRK
• 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)-
• rel-4-{2-[(3R)-1-ethyl-5-oxo-4,4-diphenylpyrrolidin-3-yl]ethyl}morpholin-3-one
• Q27275658
• Z5255575354
• 4-{2-[(3R)-1-ethyl-5-oxo-4,4-diphenylpyrrolidin-3-yl]ethyl}morpholin-3-one
• 3-Morpholinone, 4-[2-[(3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl]ethyl]-

• Inchi： 1S/C24H28N2O3/c1-2-25-17-21(13-14-26-15-16-29-18-22(26)27)24(23(25)28,19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-12,21H,2,13-18H2,1H3/t21-/m0/s1
• InChI Key： LLCHHQQQMSDZLP-NRFANRHFSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)[C@@H](CCN2C(COCC2)=O)CN1CC

Computed Properties

• Exact Mass: 392.20999276 g/mol
• Monoisotopic Mass: 392.20999276 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8
• Molecular Weight: 392.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)-

Recent Advances in the Study of 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)- (CAS: 1415394-63-6)

The compound 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)- (CAS: 1415394-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural complexity, featuring a morpholinone ring fused with a diphenylpyrrolidinone moiety, offers a versatile scaffold for the development of inhibitors targeting various enzymes and receptors. Notably, research has demonstrated its efficacy in modulating specific pathways implicated in inflammatory and neurodegenerative diseases.

One of the most significant breakthroughs involves the optimization of synthetic routes for 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)-. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, stereoselective synthesis method that enhances the compound's accessibility for further pharmacological studies. This advancement is expected to accelerate the exploration of its therapeutic potential.

In vitro and in vivo studies have provided compelling evidence of the compound's biological activity. For instance, it has shown promising results as an allosteric modulator of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as chronic pain and metabolic disorders. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development.

The safety profile and pharmacokinetic properties of 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)- have also been investigated. Preliminary toxicology studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further preclinical and clinical studies are necessary to fully elucidate its pharmacodynamics and potential side effects.

Looking ahead, the compound's versatility and promising biological activity position it as a valuable asset in the discovery of new therapeutics. Future research directions may include the development of derivatives with enhanced potency and selectivity, as well as exploration of its applications in combination therapies. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable treatments.

In conclusion, 3-Morpholinone, 4-(2-((3R)-1-ethyl-5-oxo-4,4-diphenyl-3-pyrrolidinyl)ethyl)- (CAS: 1415394-63-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activity, underscore its potential as a cornerstone for the development of next-generation therapeutics. Continued investigation and innovation in this field are poised to yield significant advancements in drug discovery and development.